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An In-depth Examination of the Azo Dye Reactive Red 180, Including its Physicochemical
Properties, Synthesis, Analytical Methods, and Applications.

Introduction

Reactive Red 180, identified by the Colour Index number C.I. 181055 and CAS number
72828-03-6, is a synthetically produced monoazo dye.[1][2] As a member of the reactive dye
class, it is distinguished by its ability to form covalent bonds with the functional groups present
in textile fibers, resulting in excellent wash fastness.[3] This property has led to its widespread
use in the textile industry for dyeing cellulosic fibers such as cotton and linen.[4][5] Beyond
textiles, Reactive Red 180 also finds applications in experimental research, including
monitoring electrochemical oxidation and in studies on wastewater treatment.[6] This technical
guide provides a detailed overview of Reactive Red 180 for researchers, scientists, and drug
development professionals, covering its fundamental chemistry, quantitative data, experimental
protocols, and relevant biological and environmental pathways.

Physicochemical and Quantitative Data

A summary of the key physicochemical properties of Reactive Red 180 is presented in the
tables below, offering a consolidated reference for experimental design and analysis.
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Table 1: General and Chemical Properties of Reactive Red 180

Property Value Reference(s)

tetrasodium;5-benzamido-4-
hydroxy-3-[[1-sulfonato-6-(2-
sulfonatooxyethylsulfonyl)naph
Chemical Name yery yhnap [7]
thalen-2-
ylldiazenyllnaphthalene-2,7-

disulfonate

C.l. Reactive Red 180,

Synonyms Reactive Red F3B, Reactive [2]
Red KN-3B

CAS Number 72828-03-6 [2]

Molecular Formula C29H19N3NasO17Ss [1]

Molecular Weight 933.76 g/mol [1]

Appearance Red to dark red powder [8]

Molecular Structure Single azo class [1]

Table 2: Solubility and Stability Data
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Property Value Reference(s)
Water Solubility 50 g/L [1]
- 100 mg/mL (requires
DMSO Solubility o 9]
sonication)
Melting Point 215-217 °C [10]
No decomposition after 30
Stability (Bulk) days at 60 °C (analyzed by UV, [10]
HPLC)
No decomposition in 5%
Stability (Solution) methanol (0.5 mg/mL) after 9 [10]
days (analyzed by UV)
Table 3: Spectroscopic and Toxicological Data
Property Value Reference(s)
Maximum Absorbance (Amax) 540 nm [11]
Toxicity to Fish (Danio rerio) LC50: > 89 mg/L (96 h) [12]
Toxicity to Daphnia EC50: > 1000 mg/L (48 h) [12]
Toxicity to Algae EC50: 63.6 mg/L (72 h) [12]
Toxicity to Microorganisms IC50: > 1000 mg/L (99 h) [12]

Experimental Protocols

This section provides detailed methodologies for key experiments involving Reactive Red 180,

including its synthesis, application in textile dyeing, biodegradation, and analytical

determination.

Synthesis of Reactive Red 180

The synthesis of Reactive Red 180 is a two-step process involving diazotization followed by a

coupling reaction.[2]
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Protocol:
o Diazotization of Diazo Component:

o The diazo component, 2-Amino-6-(2-(sulfooxy)ethylsulfonyl)naphthalene-1-sulfonic acid, is
dissolved in an acidic aqueous solution (e.g., hydrochloric acid).

o The solution is cooled to 0-5 °C in an ice bath.

o A solution of sodium nitrite is added dropwise while maintaining the low temperature to
form the diazonium salt. The completion of the diazotization is monitored using starch-
iodide paper.

e Coupling Reaction:

o The coupling component, 4-Formamido-5-hydroxynaphthalene-2,7-disulfonic acid, is
dissolved in an alkaline aqueous solution.

o The freshly prepared diazonium salt solution is slowly added to the coupling component
solution, maintaining a specific pH and temperature to facilitate the azo coupling reaction.

o The reaction mixture is stirred until the coupling is complete, which can be monitored by
techniques such as thin-layer chromatography.

¢ |solation and Purification:

o The synthesized Reactive Red 180 is precipitated from the reaction mixture by salting out
(e.g., with sodium chloride).

o The precipitate is then filtered, washed, and dried to yield the final product.

Application in Textile Dyeing (Exhaust Dyeing of Cotton)

This protocol describes a typical exhaust dyeing process for cotton fabric with Reactive Red
180.

Materials and Reagents:
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o Cotton fabric (pre-scoured and bleached)

e Reactive Red 180

e Sodium chloride (Glauber's salt)

e Sodium carbonate (soda ash)

o Wetting agent

e Sequestering agent

o Detergent (for wash-off)

Protocol:

e Pre-treatment: The cotton fabric is thoroughly washed with a detergent solution to remove
any impurities and then rinsed.[10]

» Dye Bath Preparation:

o The dye bath is prepared with water at a liquor ratio (ratio of the weight of the goods to the
volume of the dye liquor) typically between 1:10 and 1:20.

o A wetting agent and a sequestering agent are added to the bath.

e Dyeing Process:

o The pre-wetted cotton fabric is introduced into the dye bath.

o The calculated amount of Reactive Red 180 is dissolved in a small amount of warm water
and then added to the dye bath.[10]

o The temperature is gradually raised to the dyeing temperature (typically 60-80°C for hot
brand reactive dyes).

o Sodium chloride is added in portions to aid the exhaustion of the dye onto the fabric.[12]

o The dyeing is continued for 30-60 minutes to allow for dye penetration and leveling.
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o Fixation:

o After the exhaustion phase, the pH of the dye bath is raised to approximately 10.5-11.5 by
adding a pre-dissolved solution of sodium carbonate. This initiates the covalent bonding
between the dye and the cellulose fibers.[13]

o The dyeing is continued for another 30-60 minutes for complete fixation.
e Post-treatment (Wash-off):
o The dyed fabric is rinsed with cold water to remove unfixed dye.

o A soaping treatment is carried out at or near the boil with a detergent to remove
hydrolyzed dye and improve wash fastness.

o The fabric is then rinsed thoroughly and dried.[1]

Biodegradation of Reactive Red 180

This protocol outlines a general procedure for assessing the biodegradation of Reactive Red
180 using a bacterial culture, such as Citrobacter sp. CK3.[7]

Materials and Reagents:

o Bacterial strain capable of degrading Reactive Red 180 (e.g., Citrobacter sp. CK3)
e Nutrient broth or a suitable growth medium

» Reactive Red 180

e Carbon source (e.g., glucose)

 Sterile flasks or bioreactor

e Spectrophotometer

Protocol:
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Inoculum Preparation: A fresh culture of the selected bacterial strain is grown in a suitable
nutrient broth.

Biodegradation Medium: A mineral salts medium is prepared and supplemented with
Reactive Red 180 at a specific concentration (e.g., 100 mg/L) and a carbon source like
glucose.

Inoculation and Incubation: The biodegradation medium is inoculated with the prepared
bacterial culture. The flasks are incubated under specific conditions (e.g., anaerobic, pH 7.0,
32 °C) for a defined period.[7]

Monitoring Decolorization: At regular intervals, samples are withdrawn from the flasks. The
bacterial cells are removed by centrifugation or filtration.

Analysis: The absorbance of the supernatant is measured at the Amax of Reactive Red 180
(540 nm) using a spectrophotometer to determine the extent of decolorization. The
percentage of decolorization is calculated using the formula: Decolorization (%) = [(Initial
Absorbance - Final Absorbance) / Initial Absorbance] x 100

Analysis of Degradation Products: Techniques like High-Performance Liquid
Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) can be
used to identify the intermediate and final products of biodegradation.

Analytical Methods

3.4.1. UV-Visible Spectrophotometry
This method is used to determine the concentration of Reactive Red 180 in a solution.
Protocol:

e Preparation of Standard Solutions: A series of standard solutions of Reactive Red 180 with
known concentrations are prepared in a suitable solvent (e.g., deionized water).

o Measurement of Absorbance: The absorbance of each standard solution is measured at the
maximum absorbance wavelength (Amax) of 540 nm using a UV-Vis spectrophotometer.[11]
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» Calibration Curve: A calibration curve is constructed by plotting the absorbance values
against the corresponding concentrations of the standard solutions.

o Sample Analysis: The absorbance of the unknown sample is measured at 540 nm, and its
concentration is determined from the calibration curve.

3.4.2. Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

This technique is employed for the identification and quantification of Reactive Red 180 and its
degradation products.

Protocol:
e Sample Preparation:

o For textile samples, the dye is extracted using a suitable solvent (e.g., methanol) with the
aid of sonication. The extract is then filtered and concentrated.[13]

o For aqueous samples from degradation studies, the sample may require solid-phase
extraction (SPE) for cleanup and concentration.

o For analysis of azo dye cleavage products, a reductive cleavage step using reagents like
sodium dithionite or tin(ll) chloride is performed prior to analysis.[14]

o LC Separation: The prepared sample is injected into a liquid chromatograph equipped with a
suitable column (e.g., C18). A gradient elution program with a mobile phase consisting of
solvents like water with formic acid and methanol or acetonitrile is used to separate the
components.[13]

 MS/MS Detection: The eluent from the LC column is introduced into a tandem mass
spectrometer. The instrument is operated in a specific mode (e.g., multiple reaction
monitoring - MRM) to selectively detect and quantify the target analytes based on their
specific precursor and product ion transitions.

Signaling Pathways and Experimental Workflows

Visual representations of key processes involving Reactive Red 180 are provided below using
the DOT language for Graphviz.
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Synthesis of Reactive Red 180
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Azo Coupling

Diazotization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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